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2-Chloro-6-
Compound Name:
(dimethylamino)benzaldehyde

CAS No.: 1021240-67-4

Cat. No.: B3203217
\ )
Introduction

This technical guide provides a comprehensive overview of 2-Chloro-4-
(dimethylamino)benzaldehyde, a substituted aromatic aldehyde of significant interest in
synthetic organic chemistry and drug discovery. While the initial topic of interest was its isomer,
2-Chloro-6-(dimethylamino)benzaldehyde, the readily available scientific and commercial
information overwhelmingly pertains to the 4-dimethylamino substituted compound, bearing the
CAS number 1424-66-4.[1][2][3][4] This guide will therefore focus on the synthesis, properties,
and applications of this well-documented and commercially available chemical intermediate.

For researchers and professionals in drug development, understanding the reactivity and
potential applications of substituted benzaldehydes is crucial. The presence of a chloro group
at the 2-position and a dimethylamino group at the 4-position imparts unique electronic and
steric properties to the benzaldehyde core. This substitution pattern influences its reactivity in
various chemical transformations and its potential to serve as a scaffold or intermediate in the
synthesis of more complex molecules with biological activity. The dimethylamino group, a
strong electron-donating group, activates the aromatic ring, while the chloro group, an electron-
withdrawing group, and its ortho position to the aldehyde, introduce steric hindrance and
modulate the reactivity of the formyl group.
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This guide will delve into the physicochemical properties, established synthetic routes, safety
and handling protocols, and potential applications of 2-Chloro-4-(dimethylamino)benzaldehyde,
providing a valuable resource for laboratory and developmental work.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental for
its effective use in research and development. 2-Chloro-4-(dimethylamino)benzaldehyde is a
solid at room temperature, typically appearing as a white to light yellow powder or crystalline
solid.[1][3]

Property Value Source(s)

CAS Number 1424-66-4 [L1[2113]14]

Molecular Formula C9H10CINO [21[31[41[5]

Molecular Weight 183.64 g/mol [11[3]14116]

Appearance White to light yellow e
powder/crystal

Melting Point 70-73 °C [1]

Purity Typically >98.0% (GC) [1][3]

Solubility Soluble in organic solvents.

4°C, protect from light, stored
Storage ] [1]
under nitrogen.

The structural information, including its IUPAC name, SMILES, and InChlKey, provides a
standardized representation of the molecule for database searches and computational
modeling.[2][4][5]

Figure 1: Chemical structure of 2-Chloro-4-(dimethylamino)benzaldehyde.

Synthesis Methodologies
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While specific, detailed synthetic procedures for 2-Chloro-4-(dimethylamino)benzaldehyde are
not extensively published in peer-reviewed journals, general methods for the synthesis of
substituted benzaldehydes can be applied. The synthesis of the related compound, p-
dimethylaminobenzaldehyde, often involves the Vilsmeier-Haack reaction or the Duff reaction.
A plausible synthetic route for 2-Chloro-4-(dimethylamino)benzaldehyde would likely start from
a commercially available substituted aniline.

A common method for the synthesis of p-dimethylaminobenzaldehyde involves the reaction of
dimethylaniline with a formylating agent.[7][8] A potential synthetic pathway for 2-Chloro-4-
(dimethylamino)benzaldehyde could involve the formylation of 3-chloro-N,N-dimethylaniline.

G-Chloro-N,N-dimethylaniline DMF, POCI3 Vilsmeier-Haack Reaction)—HM&»G-chI0r0-4-(dimethylamino)benzaldehyda

Click to download full resolution via product page

Figure 2: Plausible synthetic pathway for 2-Chloro-4-(dimethylamino)benzaldehyde.
Experimental Protocol: Vilsmeier-Haack Formylation (General Procedure)

This protocol is a generalized procedure based on the Vilsmeier-Haack reaction, a widely used
method for the formylation of electron-rich aromatic compounds.

o Reagent Preparation: In a three-necked flask equipped with a stirrer, dropping funnel, and a
calcium chloride guard tube, cool dimethylformamide (DMF) in an ice bath.

» Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCI3) dropwise to the
cooled DMF with continuous stirring. This exothermic reaction forms the Vilsmeier reagent.

o Aromatic Substrate Addition: Once the Vilsmeier reagent has formed, add 3-chloro-N,N-
dimethylaniline dropwise to the reaction mixture, maintaining a low temperature.

o Reaction: After the addition is complete, allow the reaction mixture to stir at room
temperature or gently heat to ensure complete reaction. The reaction progress can be
monitored by thin-layer chromatography (TLC).
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» Hydrolysis: Pour the reaction mixture onto crushed ice to hydrolyze the intermediate and
precipitate the crude product.

e Neutralization and Isolation: Neutralize the aqueous solution with a base, such as sodium
hydroxide or sodium carbonate, until the desired pH is reached to fully precipitate the
product.

 Purification: Filter the crude product, wash with water, and purify by recrystallization from a
suitable solvent (e.g., ethanol/water mixture) to obtain pure 2-Chloro-4-
(dimethylamino)benzaldehyde.

Applications in Research and Drug Development

Substituted benzaldehydes are versatile building blocks in organic synthesis. The unique
combination of substituents in 2-Chloro-4-(dimethylamino)benzaldehyde makes it a valuable
precursor for a variety of more complex molecules.

o Synthesis of Heterocyclic Compounds: The aldehyde functionality can readily undergo
condensation reactions with various nucleophiles to form a wide range of heterocyclic
scaffolds, which are prevalent in many pharmaceuticals. For instance, it can be used in the
synthesis of Schiff bases, which are known to exhibit a broad spectrum of biological
activities.[9]

» Precursor for Biologically Active Molecules: The dimethylamino group is a common
pharmacophore found in many FDA-approved drugs, contributing to their pharmacological
properties.[10][11] The presence of this group, along with the reactive aldehyde and the
chloro-substituent, makes 2-Chloro-4-(dimethylamino)benzaldehyde an attractive starting
material for the synthesis of novel drug candidates.

e Dye and Material Science: Aromatic aldehydes with strong donor-acceptor groups are often
used in the synthesis of dyes and nonlinear optical materials.[9]
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Figure 3: Potential synthetic applications of 2-Chloro-4-(dimethylamino)benzaldehyde.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-
Chloro-4-(dimethylamino)benzaldehyde. It is classified as causing skin and serious eye
irritation.[12]

Hazard Identification:
¢ GHS Pictogram: GHSO07 (Exclamation mark)[1]
» Signal Word: Warning[1][12]

¢ Hazard Statements:
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o H315: Causes skin irritation.[12]

o H319: Causes serious eye irritation.[12]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection,
and face protection.[12]

e Engineering Controls: Use in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of dust.

o Hygiene: Wash hands thoroughly after handling.[12]

First Aid Measures:

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[12]

If inhaled: Move person to fresh air and keep comfortable for breathing.[13]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[13]
[14]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[12][13][14][15]

Conclusion

2-Chloro-4-(dimethylamino)benzaldehyde is a valuable and versatile chemical intermediate
with significant potential in organic synthesis, particularly in the fields of medicinal chemistry
and materials science. Its unique substitution pattern provides a platform for the creation of a
diverse range of complex molecules. This guide has provided a comprehensive overview of its
properties, potential synthetic routes, applications, and essential safety information to aid
researchers and drug development professionals in its effective and safe utilization. As with any
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chemical, a thorough understanding of its characteristics and hazards is paramount for
successful and safe experimentation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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